Cas no 2034525-79-4 (3-[1-[2-(1,3-Benzodioxol-5-yl)acetyl]-3-pyrrolidinyl]-2,4-thiazolidinedione)

3-[1-[2-(1,3-Benzodioxol-5-yl)acetyl]-3-pyrrolidinyl]-2,4-thiazolidinedione is a synthetic thiazolidinedione derivative with potential applications in medicinal chemistry and drug development. Its structure incorporates a benzodioxole moiety linked to a thiazolidinedione core via a pyrrolidinyl spacer, suggesting possible bioactivity as a modulator of metabolic pathways. The compound’s design may offer advantages in selectivity and binding affinity due to its hybrid pharmacophore, which combines features of both benzodioxole and thiazolidinedione scaffolds. Its synthetic route allows for further derivatization, making it a versatile intermediate for research targeting enzymes or receptors associated with metabolic disorders. Analytical characterization confirms high purity and stability under standard conditions.
3-[1-[2-(1,3-Benzodioxol-5-yl)acetyl]-3-pyrrolidinyl]-2,4-thiazolidinedione structure
2034525-79-4 structure
Product Name:3-[1-[2-(1,3-Benzodioxol-5-yl)acetyl]-3-pyrrolidinyl]-2,4-thiazolidinedione
CAS No:2034525-79-4
MF:C16H16N2O5S
MW:348.373642921448
CID:5378034
Update Time:2025-10-31

3-[1-[2-(1,3-Benzodioxol-5-yl)acetyl]-3-pyrrolidinyl]-2,4-thiazolidinedione Chemical and Physical Properties

Names and Identifiers

    • 3-[1-[2-(1,3-Benzodioxol-5-yl)acetyl]-3-pyrrolidinyl]-2,4-thiazolidinedione
    • Inchi: 1S/C16H16N2O5S/c19-14(6-10-1-2-12-13(5-10)23-9-22-12)17-4-3-11(7-17)18-15(20)8-24-16(18)21/h1-2,5,11H,3-4,6-9H2
    • InChI Key: OUJIFLYUQSEMSI-UHFFFAOYSA-N
    • SMILES: S1CC(=O)N(C2CCN(C(CC3=CC=C4OCOC4=C3)=O)C2)C1=O

Experimental Properties

  • Density: 1.522±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 562.6±60.0 °C(Predicted)
  • pka: -1.73±0.40(Predicted)

3-[1-[2-(1,3-Benzodioxol-5-yl)acetyl]-3-pyrrolidinyl]-2,4-thiazolidinedione Pricemore >>

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Additional information on 3-[1-[2-(1,3-Benzodioxol-5-yl)acetyl]-3-pyrrolidinyl]-2,4-thiazolidinedione

Introduction to Compound with CAS No. 2034525-79-4 and Product Name: 3-[1-[2-(1,3-Benzodioxol-5-yl)acetyl]-3-pyrrolidinyl]-2,4-thiazolidinedione

The compound with the CAS number 2034525-79-4 and the product name 3-[1-[2-(1,3-Benzodioxol-5-yl)acetyl]-3-pyrrolidinyl]-2,4-thiazolidinedione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities. The structural framework of this molecule incorporates several key functional groups, including a benzodioxolyl moiety and a pyrrolidinyl ring, which are known to contribute to its unique chemical and pharmacological properties.

Recent research in the field of medicinal chemistry has highlighted the importance of thiazolidinediones in the development of novel therapeutic agents. The thiazolidinedione core in this compound is particularly noteworthy, as it has been extensively studied for its role in modulating various biological pathways. Specifically, studies have demonstrated that thiazolidinediones can interact with nuclear receptors and enzymes, leading to changes in cellular signaling and metabolic processes. This makes them promising candidates for the treatment of a wide range of diseases, including metabolic disorders and inflammatory conditions.

The 1,3-benzodioxol-5-yl substituent in the molecular structure of this compound is another critical feature that contributes to its potential therapeutic effects. Benzodioxole derivatives are well-known for their bioactivity and have been explored in numerous drug discovery programs. The presence of this moiety suggests that the compound may exhibit properties such as antioxidant, anti-inflammatory, or even anticancer activities. These properties are particularly relevant in the context of modern medicine, where there is a growing demand for multifunctional drugs that can address multiple aspects of disease pathology.

The pyrrolidinyl ring in the compound adds another layer of complexity and functionality. Pyrrolidine derivatives are commonly found in biologically active molecules and are known for their ability to enhance drug bioavailability and binding affinity. In this context, the integration of the pyrrolidinyl group with the thiazolidinedione core may lead to enhanced pharmacological effects. This combination has been observed to improve the overall efficacy of therapeutic agents by optimizing their interaction with biological targets.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have indicated that benzodioxolyl-containing compounds can modulate neurotransmitter systems, making them attractive candidates for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. The pyrrolidinyl group may further enhance these effects by improving blood-brain barrier penetration and reducing metabolic degradation. This dual action could make this compound a valuable asset in the development of next-generation neuromodulators.

Furthermore, the structural design of this compound aligns well with current trends in drug development towards personalized medicine. By incorporating multiple bioactive moieties, the molecule has the potential to interact with diverse biological pathways, allowing for tailored therapeutic interventions. This approach is particularly relevant in precision medicine, where treatments are designed based on individual patient profiles. The combination of a benzodioxol-5-yl, pyrrolidinyl, and thiazolidinedione core suggests that this compound could be a versatile tool for addressing complex diseases with multifactorial etiologies.

In conclusion, the compound with CAS number 2034525-79-4 and product name 3-[1-[2-(1,3-Benzodioxol-5-yl)acetyl]-3-pyrrolidinyl]-2,4-thiazolidinedione represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an intriguing subject for future studies aimed at developing novel therapeutic agents. As research continues to uncover new applications for heterocyclic derivatives like this one, it is likely that we will see significant advancements in treating a variety of human diseases.

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